Cas no 1005614-77-6 (1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride)

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical applications. Its reactive sulfonyl chloride group enables efficient incorporation into more complex molecules, facilitating the formation of sulfonamides and other functionalized compounds. The ethyl and dimethyl substituents on the pyrazole ring enhance its stability and selectivity in reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its well-defined reactivity and compatibility with diverse reaction conditions. It is typically handled under anhydrous conditions to preserve its reactivity. Suitable for research and industrial-scale applications requiring precise functionalization.

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride structure

1005614-77-6 structure

Product Name:1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride

CAS No:1005614-77-6

MF:C₇H₁₁ClN₂O₂S

MW:222.692439317703

MDL:MFCD05667189

CID:1077003

PubChem ID:17024786

Update Time:2025-05-27

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride
- AGN-PC-019Y20
- BB_SC-7328
- chloro(1-ethyl-3,5-dimethylpyrazol-4-yl)sulfone
- CTK6F0801
- MolPort-000-160-430
- SBB018180
- STK313046
- AKOS B022821
- ART-CHEM-BB B022821
- 1-ethyl-3,5-dimethyl-4-pyrazolesulfonyl chloride
- 1-ethyl-3,5-dimethylpyrazole-4-sulfonyl chloride
- 1-ethyl-3,5-dimethyl-pyrazole-4-sulfonyl chloride
- 1H-pyrazole-4-sulfonyl chloride, 1-ethyl-3,5-dimethyl-
- FS-5605
- MFCD05667189
- BBL030370
- RQCJMZFSOMFEOT-UHFFFAOYSA-N
- AT10988
- F2169-1159
- 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonylchloride
- EN300-85673
- AKOS000303413
- DB-363611
- ALBB-012567
- 1005614-77-6
- SCHEMBL15550394
- MDL： MFCD05667189
- Inchi： 1S/C7H11ClN2O2S/c1-4-10-6(3)7(5(2)9-10)13(8,11)12/h4H2,1-3H3
- InChI Key： RQCJMZFSOMFEOT-UHFFFAOYSA-N
- SMILES： ClS(C1C(C)=NN(CC)C=1C)(=O)=O

Computed Properties

Exact Mass: 222.0229765g/mol
Monoisotopic Mass: 222.0229765g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 60.3Å²

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride Security Information

HazardClass：IRRITANT

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	025196-1g	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonylchloride	1005614-77-6	95+%	1g	￡67.00	2022-03-01
Fluorochem	025196-2.5g	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonylchloride	1005614-77-6	95+%	2.5g	￡142.00	2022-03-01
Chemenu	CM330844-1g	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride	1005614-77-6	95%+	1g	$255	2021-08-18
Chemenu	CM330844-5g	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride	1005614-77-6	95%+	5g	$623	2021-08-18
Chemenu	CM330844-10g	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride	1005614-77-6	95%+	10g	$974	2021-08-18
TRC	B125040-25mg	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl Chloride	1005614-77-6		25mg	$ 50.00	2022-06-07
TRC	B125040-50mg	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl Chloride	1005614-77-6		50mg	$ 65.00	2022-06-07
TRC	B125040-250mg	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl Chloride	1005614-77-6		250mg	$ 95.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033475-500mg	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride	1005614-77-6		500mg	876CNY	2021-05-07
Chemenu	CM330844-1g	1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride	1005614-77-6	95%+	1g	$179	2023-02-03